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Compound of Interest

Compound Name: (+)-Rosiglitazone

Cat. No.: B1250522 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation of (+)-Rosiglitazone stock solutions for

experimental use. Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results.

Data Presentation: Solubility and Storage
Proper solvent selection and storage are crucial for maintaining the integrity of (+)-
Rosiglitazone. The following table summarizes the solubility of (+)-Rosiglitazone in common

laboratory solvents and provides recommended storage conditions for stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1250522?utm_src=pdf-interest
https://www.benchchem.com/product/b1250522?utm_src=pdf-body
https://www.benchchem.com/product/b1250522?utm_src=pdf-body
https://www.benchchem.com/product/b1250522?utm_src=pdf-body
https://www.benchchem.com/product/b1250522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Recommended
Stock
Concentration

Storage
Temperature

Stability of
Stock Solution

DMSO

3 mg/mL to 175

mg/mL[1][2][3][4]

[5][6]

10 mM[1][7] -20°C or -80°C[8]

Up to 3 months

at -20°C[1][6] or

6 months at

-80°C[4]

Ethanol

~1-2 mg/mL

(may require

heating)[2][4]

Not commonly

recommended
-20°C

Data not readily

available

Dimethyl

Formamide

(DMF)

10-25 mg/mL[1]

[2][9]

Varies based on

experimental

need

-20°C
Data not readily

available

Aqueous Buffers
Sparingly

soluble[2][9]

Not

recommended

for stock

solutions

N/A

Not

recommended

for storage >1

day[2][9]

Experimental Protocol: Preparation of a 10 mM (+)-
Rosiglitazone Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of (+)-Rosiglitazone, a

commonly used concentration for in vitro studies.

Materials:

(+)-Rosiglitazone (powder form)

Dimethyl Sulfoxide (DMSO), sterile-filtered for cell culture applications

Microcentrifuge tubes or amber vials

Vortex mixer
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Sonicator (optional)

Calibrated pipettes and sterile tips

Procedure:

Calculate the required mass of (+)-Rosiglitazone:

The molecular weight of Rosiglitazone is 357.43 g/mol . To prepare a 10 mM (0.010 mol/L)

stock solution, use the following formula: Mass (mg) = Desired Volume (mL) x 0.010

mmol/mL x 357.43 mg/mmol

For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.57 mg of (+)-
Rosiglitazone. Another source suggests that for Rosiglitazone Maleate (MW: 473.5 g/mol

), reconstituting 5 mg of powder in 1.06 mL of DMSO yields a 10 mM stock.[1]

Weigh (+)-Rosiglitazone:

Carefully weigh the calculated amount of (+)-Rosiglitazone powder and transfer it to a

sterile microcentrifuge tube or amber vial.

Add DMSO:

Add the calculated volume of DMSO to the tube containing the (+)-Rosiglitazone powder.

Dissolve the Compound:

Vortex the solution thoroughly until the powder is completely dissolved.[7]

If the compound does not dissolve completely, gentle warming of the tube at 37°C or

sonication for a few minutes can aid in dissolution.[3][7]

Aliquoting and Storage:

Once the (+)-Rosiglitazone is fully dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes. This is crucial to avoid repeated

freeze-thaw cycles which can degrade the compound.[1][10]
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Store the aliquots at -20°C for up to 3 months or at -80°C for longer-term storage (up to 6

months).[1][4]

Preparation of Working Solutions:

For cell-based assays, it is recommended to dilute the stock solution in the appropriate cell

culture medium to the desired final concentration. A common starting range for in vitro

experiments is 0.1 µM to 10 µM.[10] It is important to perform a dose-response curve to

determine the optimal concentration for your specific cell type and experimental conditions.[10]

The final concentration of DMSO in the culture medium should be kept low, typically below

0.1%, to avoid solvent-induced toxicity.[10] Aqueous working solutions should be prepared

fresh for each experiment and not stored.[2][9]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation and use of (+)-Rosiglitazone
stock solutions.
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Workflow for (+)-Rosiglitazone Stock and Working Solution Preparation

Stock Solution Preparation

Storage

Working Solution Preparation

Experiment

Weigh (+)-Rosiglitazone Powder

Add DMSO

Dissolve (Vortex/Sonicate)

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw one aliquot

Dilute in culture medium to final concentration

Perform Experiment (e.g., cell treatment)

Click to download full resolution via product page

Caption: A streamlined workflow for the preparation and use of (+)-Rosiglitazone solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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